N-[1-(Oxan-4-yl)propan-2-yl]but-2-ynamide

• IUPAC Name: N-[1-(oxan-4-yl)propan-2-yl]but-2-ynamide
• InChI: InChI=1S/C12H19NO2/c1-3-4-12(14)13-10(2)9-11-5-7-15-8-6-11/h10-11H,5-9H2,1-2H3,(H,13,14)
• InChI Key: CCVUWGUNZACOIF-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NC(C)CC1CCOCC1
• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol

Description

N-[1-(Oxan-4-yl)propan-2-yl]but-2-ynamide, commonly known as Oxanamide, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. Oxanamide is a member of the amide family of compounds and is known for its unique chemical properties that make it suitable for various research applications.

Mechanism of Action

The mechanism of action of Oxanamide involves its ability to selectively inhibit the activity of specific enzymes. This inhibition occurs through the formation of a covalent bond between Oxanamide and the active site of the enzyme, preventing its normal function. The selectivity of Oxanamide for specific enzymes makes it a valuable tool in studying the role of these enzymes in various biological processes.
Biochemical and Physiological Effects:
Oxanamide has been shown to have a range of biochemical and physiological effects. Its ability to selectively inhibit specific enzymes has been linked to its potential therapeutic applications in the treatment of various diseases. Additionally, Oxanamide has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using Oxanamide in lab experiments include its selectivity for specific enzymes, its simple and efficient synthesis method, and its potential therapeutic applications. However, the limitations of using Oxanamide include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of Oxanamide. One potential direction is the development of more selective inhibitors that target specific enzymes. Additionally, further research is needed to fully understand the mechanism of action of Oxanamide and its potential therapeutic applications. Finally, the development of new synthesis methods for Oxanamide could lead to more efficient and cost-effective production.

Synthesis Methods

The synthesis of Oxanamide involves the reaction of 4-hydroxytetrahydrofuran and propargylamine in the presence of a catalyst. The resulting product is then reacted with but-2-ynoic acid to form N-[1-(Oxan-4-yl)propan-2-yl]but-2-ynamide. This method of synthesis is relatively simple and efficient, making it ideal for large-scale production.

Scientific Research Applications

Oxanamide has been extensively studied for its potential applications in scientific research. One of the primary areas of research is its use as a pharmacological tool to study the role of specific proteins in various biological processes. Oxanamide has been shown to selectively inhibit the activity of certain enzymes, making it a valuable tool in drug discovery and development.